Cas no 1227584-03-3 (3-chloro-2-oxo-1H-pyridine-4-carbaldehyde)

• Product Name: 3-chloro-2-oxo-1H-pyridine-4-carbaldehyde
• CAS No: 1227584-03-3
• MF: C₆H₄ClNO₂
• MW: 157.554460525513
• CID: 2618188
• PubChem ID: 72212813
• Update Time: 2025-08-05

3-chloro-2-oxo-1H-pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-oxo-1H-pyridine-4-carbaldehyde
• 1227584-03-3
• AB70959
• SCHEMBL19139612
• 3-CHLORO-2-HYDROXYISONICOTINALDEHYDE

• Inchi： 1S/C6H4ClNO2/c7-5-4(3-9)1-2-8-6(5)10/h1-3H,(H,8,10)
• InChI Key： AMOLZLGRKUMXKM-UHFFFAOYSA-N
• SMILES： ClC1C(NC=CC=1C=O)=O

Computed Properties

• Exact Mass: 156.9930561Da
• Monoisotopic Mass: 156.9930561Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-chloro-2-oxo-1H-pyridine-4-carbaldehyde

Recent Advances in the Study of 3-Chloro-2-oxo-1H-pyridine-4-carbaldehyde (CAS: 1227584-03-3) in Chemical Biology and Pharmaceutical Research

The compound 3-chloro-2-oxo-1H-pyridine-4-carbaldehyde (CAS: 1227584-03-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic aldehyde serves as a key intermediate in the synthesis of various biologically active molecules, including potential therapeutic agents targeting infectious diseases, cancer, and inflammatory disorders. Recent studies have explored its unique reactivity profile and potential as a scaffold for designing novel small-molecule inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-chloro-2-oxo-1H-pyridine-4-carbaldehyde as a precursor for developing selective kinase inhibitors. The research team utilized this compound to create a series of pyridine-based derivatives that showed promising activity against specific tyrosine kinases implicated in cancer progression. The structural flexibility of the aldehyde group at the 4-position allowed for diverse modifications, leading to compounds with improved binding affinity and selectivity profiles.

In antimicrobial research, a recent investigation published in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of novel antibacterial agents using 3-chloro-2-oxo-1H-pyridine-4-carbaldehyde as the starting material. The resulting compounds exhibited potent activity against drug-resistant Gram-positive bacteria, with minimum inhibitory concentrations (MICs) in the low micromolar range. Molecular docking studies suggested that these derivatives interfere with bacterial cell wall biosynthesis by targeting essential enzymes.

The compound's mechanism of action has been further elucidated through structural biology approaches. X-ray crystallography studies of protein-ligand complexes containing derivatives of 3-chloro-2-oxo-1H-pyridine-4-carbaldehyde have revealed important interactions with biological targets, particularly through hydrogen bonding with the carbonyl oxygen and the aldehyde functionality. These structural insights are guiding the rational design of more potent analogs with optimized pharmacokinetic properties.

Recent synthetic methodology developments have also focused on improving the production efficiency of 3-chloro-2-oxo-1H-pyridine-4-carbaldehyde. A 2023 publication in Organic Process Research & Development described a novel catalytic system that significantly enhances the yield and purity of this compound while reducing environmental impact. These process improvements are crucial for scaling up production to meet the growing demand in pharmaceutical research and development.

In drug delivery applications, researchers have explored the conjugation of 3-chloro-2-oxo-1H-pyridine-4-carbaldehyde with various drug carriers to enhance targeting specificity. A recent study demonstrated its successful incorporation into antibody-drug conjugates (ADCs) for cancer therapy, where it served as a linker between the antibody and cytotoxic payload. The unique reactivity of the aldehyde group allowed for controlled release of the active drug at the target site.

Looking forward, the diverse applications of 3-chloro-2-oxo-1H-pyridine-4-carbaldehyde continue to expand. Current research directions include its use in PROTAC (proteolysis targeting chimera) design, where it serves as a versatile warhead for targeting specific proteins for degradation. Additionally, its potential in covalent inhibitor development is being actively investigated, leveraging the reactivity of both the chloro and aldehyde functionalities for selective target engagement.